Cas no 840521-88-2 (3-(4-Fluorophenyl)phenethyl alcohol)

• Product Name: 3-(4-Fluorophenyl)phenethyl alcohol
• CAS No: 840521-88-2
• MF: C₁₄H₁₃FO
• MW: 216.250827550888
• MDL: MFCD06201087
• CID: 838734
• Update Time: 2025-05-21

3-(4-Fluorophenyl)phenethyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)phenethyl alcohol
• 2-(4'-Fluoro-[1,1'-biphenyl]-3-yl)ethanol
• 2-[3-(4-fluorophenyl)phenyl]ethanol
• 2-{4'-fluoro-[1,1'-biphenyl]-3-yl}ethan-1-ol
• 2-(4'-fluoro-[1,1'-biphenyl]-3-yl)ethan-1-ol
• 2-(4'-fluorobiphenyl-3-yl)ethanol
• 2-[3-(4-fluorophenyl)phenyl]ethan-1-ol
• AB0026932
• 2-(4-Fluoro-[1,1-biphenyl]-3-yl)ethanol
• W8688
• ST24028305
• 4′-Fluoro[1,1′-biphenyl]-3-ethanol (ACI)

• MDL： MFCD06201087
• Inchi： 1S/C14H13FO/c15-14-6-4-12(5-7-14)13-3-1-2-11(10-13)8-9-16/h1-7,10,16H,8-9H2
• InChI Key： HLVFZMCPTFRGQK-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=C(CCO)C=CC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Topological Polar Surface Area: 20.2

3-(4-Fluorophenyl)phenethyl alcohol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-(4-Fluorophenyl)phenethyl alcohol

Introduction to 3-(4-Fluorophenyl)phenethyl Alcohol (CAS No. 840521-88-2)

3-(4-Fluorophenyl)phenethyl alcohol (CAS No. 840521-88-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a phenethyl alcohol moiety. The presence of the fluorine atom imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical formula of 3-(4-Fluorophenyl)phenethyl alcohol is C₁₃H₁₃FO, with a molecular weight of approximately 204.24 g/mol. Its structural features include a benzene ring substituted with a fluorine atom at the para position, and a phenethyl alcohol group attached to the benzene ring. These structural elements contribute to its solubility, reactivity, and biological activity, which are critical factors in its potential applications.

In the realm of pharmaceutical research, 3-(4-Fluorophenyl)phenethyl alcohol has been investigated for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory effects, 3-(4-Fluorophenyl)phenethyl alcohol has also shown promise in neuropharmacology. Research conducted at the University of California, San Francisco, revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that it could be a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route for producing 3-(4-Fluorophenyl)phenethyl alcohol involves several well-established organic reactions. One common method involves the Grignard reaction between 4-fluorobenzyl bromide and phenylacetaldehyde followed by reduction to form the alcohol. This process is highly reproducible and can be scaled up for industrial production. The purity and quality of the final product are crucial for its use in pharmaceutical applications, necessitating rigorous quality control measures throughout the synthesis process.

In addition to its pharmaceutical applications, 3-(4-Fluorophenyl)phenethyl alcohol has found utility in other areas of chemistry. For example, it serves as an important intermediate in the synthesis of more complex molecules used in materials science and chemical engineering. Its unique electronic properties make it suitable for use in the development of functional materials with enhanced performance characteristics.

The safety profile of 3-(4-Fluorophenyl)phenethyl alcohol is an important consideration for both research and industrial applications. Toxicological studies have shown that it exhibits low toxicity when administered at therapeutic doses. However, like any chemical compound, it should be handled with appropriate precautions to ensure worker safety and environmental protection.

In conclusion, 3-(4-Fluorophenyl)phenethyl alcohol (CAS No. 840521-88-2) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.